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For researchers, scientists, and professionals in material science, understanding the nuanced

performance of flame retardants is critical for developing safe and effective products. This

guide provides an objective comparison of two widely used flame retardants: antimony trioxide

(Sb₂O₃) and zinc borate (Zn₃BO₆). The following sections detail their mechanisms of action,

present comparative experimental data, and outline the methodologies for key flammability

tests.

Executive Summary
Antimony trioxide and zinc borate are effective flame retardants, often used as synergists with

halogenated compounds to enhance the fire resistance of polymeric materials. While antimony

trioxide has been a long-standing choice for its high efficacy, concerns over its potential health

and environmental impact have led to increased interest in alternatives like zinc borate. Zinc

borate, in addition to its flame retardant properties, offers benefits such as smoke suppression

and anti-dripping effects. The choice between these two, or their combined use, depends on

the specific polymer, desired fire safety standards, and other performance requirements.

Mechanism of Action
The flame retardant mechanisms of antimony trioxide and zinc borate are distinct, operating in

both the gas and condensed phases of a fire.

Antimony Trioxide (Sb₂O₃): Primarily a gas-phase flame retardant, antimony trioxide is most

effective when used in conjunction with halogenated compounds (e.g., chlorinated or
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brominated substances).[1] Upon heating, it reacts with the halogenated material to form

antimony halides (e.g., SbCl₃, SbBr₃). These antimony halides are volatile and act as radical

scavengers in the flame, interrupting the exothermic processes of combustion.[1] In the

condensed phase, antimony trioxide can promote char formation, creating a protective layer

that insulates the underlying polymer from heat and oxygen.

Zinc Borate (Zn₃BO₆): Zinc borate functions as a flame retardant through multiple mechanisms

in the condensed phase.[2] Upon heating, it releases water, which cools the polymer surface

and dilutes flammable gases.[2] It then forms a glassy layer of boric oxide and zinc oxide that

acts as a physical barrier, inhibiting the release of combustible gases and preventing oxygen

from reaching the polymer.[3] Zinc borate also promotes char formation and can act as a

smoke suppressant.[4]

Synergistic Effects
A significant aspect of using these flame retardants is their ability to work synergistically with

each other and with other additives. The combination of antimony trioxide and zinc borate in

halogenated systems can lead to enhanced flame retardancy that surpasses the performance

of either additive alone.[2][4] This synergy often allows for a reduction in the total amount of

flame retardant required, which can be beneficial for the mechanical properties and cost of the

final product.

Performance Data: A Comparative Overview
The following tables summarize quantitative data from various studies, comparing the flame

retardant performance of antimony trioxide and zinc borate in different polymer matrices.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings
in Flexible PVC

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://flame-retardant.alfa-chemistry.com/the-flame-retardant-and-synergistic-effects-of-antimony-trioxide-for-materials.html
https://flame-retardant.alfa-chemistry.com/the-flame-retardant-and-synergistic-effects-of-antimony-trioxide-for-materials.html
https://www.atamanchemicals.com/zinc-borate-flame-retardant_u30435/
https://www.atamanchemicals.com/zinc-borate-flame-retardant_u30435/
https://blogs.scimplify.com/antimony-trioxide-alternatives/
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Brochures/firebrake-zb-fine.pdf?ext=.pdf
https://www.atamanchemicals.com/zinc-borate-flame-retardant_u30435/
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Brochures/firebrake-zb-fine.pdf?ext=.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation (parts
per hundred resin -
phr)

LOI (%) UL-94 Rating Reference

PVC (Control) 24.5 V-2 [5]

PVC + 4 phr Sb₂O₃ 29.4 V-0 [5]

PVC + 20 phr ATH + 3

phr Sb₂O₃
30.3 V-0 [5]

PVC + 20 phr ATH + 3

phr ZB
25.7 (approx.) - [5]

PVC + 20 wt% ZB-

Sb₂O₃
37.5 V-0 [6]

ATH: Alumina Trihydrate

Table 2: Flame Retardancy in Polypropylene (PP)
Composites

Formulation
Burning Rate
(mm/min)

LOI (%) Reference

PP/MDF (Control) 32 - [7]

PP/MDF + ZB 20 - [7]

PP/MDF + ZB +

Sb₂O₃
18 Higher than control [7]

MDF: Medium-Density Fiberboard

Table 3: Flame Retardancy in Acrylonitrile Butadiene
Styrene (ABS)
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Formulation (ratio
of ATO:ZB)

LOI (%) UL-94 Rating Reference

ABS + Aromatic

Brominated FR + ATO
>30 V-0 [8]

ABS + Aromatic

Brominated FR +

ATO:ZB (3:1)

Maintained V-0 [8]

ABS + Aromatic

Brominated FR +

ATO:ZB (1:1)

Slightly Reduced V-0 [8]

ABS + Aromatic

Brominated FR +

ATO:ZB (1:3)

Slightly Reduced V-0 [8]

ATO: Antimony Trioxide; FR: Flame Retardant

Table 4: Cone Calorimetry Data for Flexible PVC Films

Formulation
(phr)

Peak Heat
Release Rate
(PHRR)
(kW/m²)

Total Heat
Release (THR)
(MJ/m²)

Total Smoke
Release (TSR)
(m²/m²)

Reference

4 Sb₂O₃ - - - [9]

2 ZB / 2 Sb₂O₃
Reduced by

32.1%

Reduced by

27.5%

Reduced by

22.1%
[9]

2 SnO₂ / 2 Sb₂O₃ Reduced by 27%
Reduced by

12.5%

Increased by

16.5%
[9]

Experimental Protocols
The data presented above is derived from standardized flammability tests. The following are

detailed descriptions of the key experimental protocols.
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Limiting Oxygen Index (LOI) Test (ASTM D2863)
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.[10][11]

[12]

Apparatus:

A heat-resistant glass test column.

A specimen holder to vertically position the sample.

Gas mixture control and measurement system for oxygen and nitrogen.

An igniter.

Procedure:

A small, vertically oriented specimen is placed in the glass chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top edge of the specimen is ignited.

The oxygen concentration in the gas mixture is systematically varied until the minimum

concentration that sustains burning is determined.

The LOI is expressed as the volume percentage of oxygen in the mixture. A higher LOI value

indicates better flame retardancy.[12]

UL-94 Vertical Burning Test
The UL-94 test is a widely used standard for evaluating the flammability of plastic materials.[13]

[14][15][16] The vertical test (V-0, V-1, V-2) is generally considered more stringent than the

horizontal test.

Apparatus:

A test chamber, free from drafts.
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A specimen holder to clamp the sample vertically.

A Bunsen burner with a specified flame height.

A surgical cotton indicator placed below the specimen.

A timer.

Procedure:

A rectangular test specimen is held vertically by a clamp at its upper end.

A specified flame is applied to the free lower end of the specimen for 10 seconds and then

removed.

The duration of flaming after the first flame application is recorded.

Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and then

removed.

The duration of flaming and glowing after the second flame application are recorded.

Observations are made as to whether flaming drips ignite the cotton below.

The material is classified as V-0, V-1, or V-2 based on the burning times, afterglow, and

whether flaming drips ignite the cotton. V-0 represents the highest level of flame retardancy

in this classification.[16]

Cone Calorimetry (ASTM E1354)
Cone calorimetry is a powerful tool for assessing the fire behavior of materials by measuring

heat release rate, smoke production, and other parameters under controlled burning

conditions.[17][18][19][20]

Apparatus:

A conical radiant heater that applies a controlled heat flux to the sample.

A specimen holder on a load cell to measure mass loss.
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An exhaust system to collect combustion products.

Gas analyzers to measure oxygen, carbon monoxide, and carbon dioxide concentrations.

A smoke-measuring system.

A spark igniter.

Procedure:

A flat specimen is placed in the holder and positioned under the conical heater.

The specimen is exposed to a predetermined level of radiant heat.

A spark igniter is used to ignite the gases emitted from the decomposing sample.

During the test, the oxygen concentration in the exhaust gas is continuously measured. The

heat release rate is calculated based on the principle of oxygen consumption calorimetry.

Mass loss, smoke production, and time to ignition are also recorded.

Visualizing Mechanisms and Workflows
To better illustrate the concepts discussed, the following diagrams are provided in the DOT

language for Graphviz.
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Caption: Flame retardant mechanisms of Antimony Trioxide and Zinc Borate.
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Caption: Experimental workflow for the UL-94 Vertical Burning Test.
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Conclusion
Both antimony trioxide and zinc borate are valuable flame retardants, each with its own set of

advantages and disadvantages. Antimony trioxide is a highly effective synergist in halogenated

systems, primarily acting in the gas phase. Zinc borate is a multifunctional flame retardant that

works in the condensed phase, offering benefits such as smoke suppression and char

promotion, and is often considered a more environmentally friendly alternative. The synergistic

use of both can provide superior flame retardancy. The selection of a flame retardant system

should be based on a thorough evaluation of performance data in the specific polymer,

processing conditions, and the fire safety requirements of the end-use application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://mgchemicals.com/knowledgebase/white-papers/understanding-the-ul94-vertical-burn-test/
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.boedeker.com/Technical-Resources/Technical-Library/UL94-Fire-Retardant-Testing-Overview
https://www.specialchem.com/plastics/guide/flammability-ul94
https://www.capitaltesting.org/astm-e1354-cone-calorimeter-laboratory-testing
https://fpe.umd.edu/astm-e1354
https://infinitalab.com/blogs/thermal-properties-of-materials/cone-calorimeter-testing-as-per-astm-e1354/
https://www.vteclabs.com/testing/fire-flammability-testing/astm-e1354/
https://www.benchchem.com/product/b7798121#comparative-study-of-antimony-trioxide-and-zinc-borate-as-flame-retardants
https://www.benchchem.com/product/b7798121#comparative-study-of-antimony-trioxide-and-zinc-borate-as-flame-retardants
https://www.benchchem.com/product/b7798121#comparative-study-of-antimony-trioxide-and-zinc-borate-as-flame-retardants
https://www.benchchem.com/product/b7798121#comparative-study-of-antimony-trioxide-and-zinc-borate-as-flame-retardants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7798121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

